Cas no 1267443-84-4 (2-(3,4-difluorophenyl)ethane-1-thiol)

2-(3,4-Difluorophenyl)ethane-1-thiol is a fluorinated aromatic thiol compound characterized by the presence of a thiol (-SH) functional group attached to an ethane backbone and a 3,4-difluorophenyl substituent. This structure imparts unique reactivity, making it valuable as a building block in organic synthesis, particularly for the preparation of sulfur-containing heterocycles or as a ligand in metal coordination chemistry. The difluorophenyl moiety enhances electronic and steric properties, influencing binding affinity and stability in derived complexes. The thiol group allows for facile functionalization via thiol-ene reactions or disulfide formation. Suitable for applications in pharmaceuticals, agrochemicals, and materials science, this compound offers precise control in molecular design due to its well-defined reactivity profile.

2-(3,4-difluorophenyl)ethane-1-thiol structure

1267443-84-4 structure

Product Name:2-(3,4-difluorophenyl)ethane-1-thiol

CAS No:1267443-84-4

MF:C₈H₈F₂S

MW:174.210927963257

MDL:MFCD11521144

CID:5216934

PubChem ID:55275319

Update Time:2026-03-06

2-(3,4-difluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-DIFLUOROPHENYL)ETHANE-1-THIOL
- 2-(3,4-difluorophenyl)ethanethiol
- 2-(3,4-difluorophenyl)ethane-1-thiol
- MDL： MFCD11521144
- Inchi： 1S/C8H8F2S/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5,11H,3-4H2
- InChI Key： BQFHAKILUKAWKS-UHFFFAOYSA-N
- SMILES： SCCC1C=CC(=C(C=1)F)F

Computed Properties

Exact Mass: 174.03147775g/mol
Monoisotopic Mass: 174.03147775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 1

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abcr	AB430447-1 g	2-(3,4-Difluorophenyl)ethanethiol	1267443-84-4	1 g	€619.00	2023-07-18
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abcr	AB430447-1g	2-(3,4-Difluorophenyl)ethanethiol; .	1267443-84-4	1g	€1621.70	2025-02-21